Cas no 94247-33-3 (Calcium,(2-ethylhexanoato-O)(isononanoato-O)- (9CI))

• Product Name: Calcium,(2-ethylhexanoato-O)(isononanoato-O)- (9CI)
• CAS No: 94247-33-3
• MF: C₁₇H₃₂CaO₄
• MW: 340.511585235596
• CID: 815416
• PubChem ID: 71300530
• Update Time: 2025-04-19

Calcium,(2-ethylhexanoato-O)(isononanoato-O)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Calcium,(2-ethylhexanoato-O)(isononanoato-O)- (9CI)
• calcium,2-ethylhexanoate,7-methyloctanoate
• EINECS 304-211-1
• (2-Ethylhexanoato-O)(isononanoato-O)calcium
• 94247-33-3

• Inchi： 1S/C9H18O2.C8H16O2.Ca/c1-8(2)6-4-3-5-7-9(10)11;1-3-5-6-7(4-2)8(9)10;/h8H,3-7H2,1-2H3,(H,10,11);7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• InChI Key： PXPRSNOGFXQYIW-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(CC)CCCC)=O.[O-]C(CCCCCC(C)C)=O

Computed Properties

• Exact Mass: 340.1926503g/mol
• Monoisotopic Mass: 340.1926503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų